Cas no 28524-61-0 (5-Amino-[1,2,4]triazolo[1,5-A]pyrimidine-6-carboxylic acid)

5-Amino-[1,2,4]triazolo[1,5-A]pyrimidine-6-carboxylic acid structure
28524-61-0 structure
Product Name:5-Amino-[1,2,4]triazolo[1,5-A]pyrimidine-6-carboxylic acid
CAS No:28524-61-0
MF:C6H5N5O2
MW:179.136199712753
CID:6168960
PubChem ID:84048166
Update Time:2024-01-06

5-Amino-[1,2,4]triazolo[1,5-A]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-748913
    • 5-AMINO-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLIC ACID
    • 28524-61-0
    • AKOS023808205
    • 5-Amino-[1,2,4]triazolo[1,5-A]pyrimidine-6-carboxylic acid
    • Inchi: 1S/C6H5N5O2/c7-4-3(5(12)13)1-11-6(10-4)8-2-9-11/h1-2H,(H,12,13)(H2,7,8,9,10)
    • InChI Key: GYRUDVHIKRRINM-UHFFFAOYSA-N
    • SMILES: OC(C1C(N)=NC2=NC=NN2C=1)=O

Computed Properties

  • Exact Mass: 179.04432442g/mol
  • Monoisotopic Mass: 179.04432442g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 106Ų

5-Amino-[1,2,4]triazolo[1,5-A]pyrimidine-6-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-748913-0.05g
5-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid
28524-61-0 95%
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Enamine
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28524-61-0 95%
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Enamine
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28524-61-0 95%
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$905.0 2024-05-23
Enamine
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5-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid
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Enamine
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Enamine
EN300-748913-2.5g
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$3585.0 2024-05-23
Enamine
EN300-748913-5.0g
5-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid
28524-61-0 95%
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